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This document provides detailed application notes and protocols for the detection of apoptosis
induced by the novel TRPV1 antagonist, DWP-05195. The findings detailed herein are primarily
based on studies conducted on human ovarian cancer cells, where DWP-05195 has been
shown to trigger apoptosis through a mechanism involving endoplasmic reticulum (ER) stress
and the ROS-p38-CHOP signaling pathway.[1] This apoptosis induction is notably independent
of TRPV1-mediated calcium signaling.[1]

Mechanism of Action: An Overview

DWP-05195 induces programmed cell death by initiating a cascade of events centered around
ER stress. This process is characterized by the upregulation of C/EBP homologous protein
(CHOP). The activation of CHOP by DWP-05195 stimulates both the intrinsic and extrinsic
apoptotic pathways. This is achieved through the regulation of key pro-apoptotic proteins,
including Bcl2-likell (BIM) and death receptors 4 and 5 (DR4 and DR5).[1] Furthermore, the
induction of cell death by DWP-05195 is associated with an increase in reactive oxygen
species (ROS) and the activation of the p38 pathway.[1]
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Experimental Data Summary

The following table summarizes the key quantitative findings from studies investigating the
apoptotic effects of DWP-05195.

. Parameter
Cell Line Treatment Result Reference
Measured
Human Ovarian . Dose-dependent
DWP-05195 Cell Viability [1]
Cancer Cells decrease
) Apoptotic Cell o
Human Ovarian ) Significant
DWP-05195 Population ] [1]
Cancer Cells ) increase
(Annexin V/PI)
Human Ovarian CHOP )
DWP-05195 ] Upregulation [1]
Cancer Cells Expression
Human Ovarian BIM, DR4, DR5 ]
DWP-05195 ) Upregulation [1]
Cancer Cells Expression
Human Ovarian
DWP-05195 ROS Levels Increased [1]
Cancer Cells
Human Ovarian p38 Pathway Increased
DWP-05195 o _ [1]
Cancer Cells Activation phosphorylation
) DWP-05195 + 4- o
Human Ovarian Significantly
PBA (ER stress Cell Death [1]
Cancer Cells S suppressed
inhibitor)
_ DWP-05195 + o
Human Ovarian Significantly
CHOP Cell Death [1]
Cancer Cells suppressed
knockdown

Signaling Pathway
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Caption: DWP-05195 induced apoptosis signaling cascade.
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Caption: General workflow for assessing DWP-05195 induced apoptosis.
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Detailed Experimental Protocols

Herein are detailed protocols for key experiments to detect and quantify apoptosis induced by
DWP-05195.

Cell Viability Assay (MTT Assay)

Principle: This colorimetric assay measures the reduction of MTT (3-(4,5-dimethylthiazol-2-

yl)-2,5-diphenyltetrazolium bromide) by mitochondrial succinate dehydrogenase. Since this

process requires active mitochondria, it is an indirect measure of cell viability.

Materials:

Human ovarian cancer cells (or other cell line of interest)
96-well plates

Complete culture medium

DWP-05195 stock solution

MTT solution (5 mg/mL in PBS)

DMSO

Protocol:

Seed cells in a 96-well plate at a density of 5 x 103 cells/well and allow them to adhere
overnight.

Treat the cells with various concentrations of DWP-05195 for the desired time period (e.g.,
24, 48, 72 hours). Include a vehicle control (e.g., DMSO).

Following treatment, add 20 pL of MTT solution to each well and incubate for 4 hours at
37°C.

Carefully remove the medium and add 150 pL of DMSO to each well to dissolve the
formazan crystals.
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» Measure the absorbance at 570 nm using a microplate reader.

o Calculate cell viability as a percentage of the vehicle control.

Apoptosis Detection by Annexin V/Propidium lodide (PlI)
Staining

Principle: Annexin V has a high affinity for phosphatidylserine (PS), which is translocated from
the inner to the outer leaflet of the plasma membrane during early apoptosis. Pl is a fluorescent

nucleic acid stain that cannot cross the membrane of live cells or early apoptotic cells, but can
stain the nucleus of late apoptotic and necrotic cells.

Materials:

Human ovarian cancer cells

6-well plates

Complete culture medium

DWP-05195 stock solution

Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, PI, and Binding Buffer)

Flow cytometer

Protocol:

Seed cells in 6-well plates and treat with DWP-05195 as described above.

Harvest the cells by trypsinization and wash with cold PBS.

Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10° cells/mL.

Transfer 100 pL of the cell suspension (1 x 10° cells) to a new tube.

Add 5 pL of Annexin V-FITC and 5 pL of PI.
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» Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.
e Add 400 pL of 1X Binding Buffer to each tube.
e Analyze the cells by flow cytometry within 1 hour.

o Live cells: Annexin V-negative, Pl-negative

o Early apoptotic cells: Annexin V-positive, Pl-negative

o Late apoptotic/necrotic cells: Annexin V-positive, Pl-positive

Western Blotting for Apoptosis-Related Proteins

Principle: This technique is used to detect and quantify the expression levels of specific
proteins involved in the apoptotic pathway, such as CHOP, BIM, DR4, DR5, and
phosphorylated p38.

Materials:

Human ovarian cancer cells

o 6-well plates

o DWP-05195 stock solution

o RIPA buffer with protease and phosphatase inhibitors

o BCA Protein Assay Kit

o SDS-PAGE gels

e PVDF membrane

e Primary antibodies (e.g., anti-CHOP, anti-BIM, anti-DR4, anti-DR5, anti-p-p38, anti-p38, anti-
B-actin)

o HRP-conjugated secondary antibodies
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e Chemiluminescent substrate

Protocol:

e Seed cells and treat with DWP-05195 as described previously.

o Lyse the cells in RIPA buffer and determine the protein concentration using a BCA assay.
e Denature equal amounts of protein by boiling in Laemmli sample buffer.

o Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

e Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.
e Incubate the membrane with the primary antibody overnight at 4°C.

e Wash the membrane with TBST and incubate with the appropriate HRP-conjugated
secondary antibody for 1 hour at room temperature.

e Wash the membrane again and detect the protein bands using a chemiluminescent substrate
and an imaging system.

e Quantify the band intensities using densitometry software and normalize to a loading control
like B-actin.

Measurement of Intracellular ROS

Principle: Dichlorodihydrofluorescein diacetate (DCFH-DA) is a cell-permeable, non-fluorescent
probe. Inside the cell, it is deacetylated by esterases to DCFH, which is then oxidized by ROS
to the highly fluorescent 2',7'-dichlorofluorescein (DCF).

Materials:
e Human ovarian cancer cells
o 6-well plates or 96-well black plates

e DWP-05195 stock solution
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e DCFH-DA (10 mM stock in DMSO)

» HBSS (Hank's Balanced Salt Solution)
Protocol:

e Seed cells and treat with DWP-05195.
e Wash the cells with HBSS.

e Load the cells with 10 pM DCFH-DA in HBSS and incubate for 30 minutes at 37°C in the
dark.

e Wash the cells with HBSS to remove excess probe.

* Measure the fluorescence intensity using a fluorescence microplate reader
(excitation/emission ~485/535 nm) or visualize by fluorescence microscopy.

By following these protocols, researchers can effectively investigate and quantify the apoptotic
effects of DWP-05195 in various cell models, contributing to a deeper understanding of its
therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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